Cas no 38444-86-9 (2',3,4-Trichlorobiphenyl)

• Product Name: 2',3,4-Trichlorobiphenyl
• CAS No: 38444-86-9
• MF: C₁₂H₇Cl₃
• MW: 257.54298043251
• CID: 313204
• PubChem ID: 38036
• Update Time: 2025-04-19

2',3,4-Trichlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl,2,3',4'-trichloro-
• PCB No.33
• PCB No 33
• 1,2-dichloro-4-(2-chlorophenyl)benzene
• 2', 3, 4-TRICHLOROBIPHENYL
• 2,3,4'-Trichlorobiphenyl
• 2'.3.4-Trichlorobiphenyl Solution
• 2,3,4-Trichlorobiphenyl100µg
• 2',3,4-Trichloro-1,1'-biphenyl
• 3,4,2'-Trichlorobiphenyl
• PCB 33
• 2',3,4-Trichlorobiphenyl
• 2,3',4'-Trichloro-1,1'-biphenyl #
• 1,1'-Biphenyl, 2',3,4-trichloro-
• YLL2J67A0C
• PCB No. 33
• DTXCID6020303
• RIMXLXBUOQMDHV-UHFFFAOYSA-N
• RIMXLXBUOQMDHV-UHFFFAOYSA-
• BRN 2100091
• Biphenyl, 2',3,4-trichloro-
• Q27294577
• 1,1'-Biphenyl, 2,3',4'-trichloro-
• DTXSID8040303
• InChI=1/C12H7Cl3/c13-10-4-2-1-3-9(10)8-5-6-11(14)12(15)7-8/h1-7H
• AKOS015902973
• 2,3',4'-Trichlorobiphenyl
• 38444-86-9
• NS00077104
• PCB No. 33 10 microg/mL in Isooctane
• 2,3',4'-Trichloro-1,1'-biphenyl
• SCHEMBL3111742
• UNII-YLL2J67A0C

• MDL： MFCD00152901
• Inchi： 1S/C12H7Cl3/c13-10-4-2-1-3-9(10)8-5-6-11(14)12(15)7-8/h1-7H
• InChI Key： RIMXLXBUOQMDHV-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1C=CC(=C(C=1)Cl)Cl

Computed Properties

• Exact Mass: 255.96100
• Monoisotopic Mass: 255.961333
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 0

Experimental Properties

• Density: 1.351±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 65-66 ºC
• Boiling Point: 334.36°C (rough estimate)
• Flash Point: 230.7 °C
• Refractive Index: 1.6040 (rough estimate)
• Solubility: Insuluble (1.1E-4 g/L) (25 ºC),
• PSA: 0.00000
• LogP: 5.31380
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

2',3,4-Trichlorobiphenyl Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 3432 9
• Hazard Category Code： 33-50/53
• Safety Instruction： 35-60-61
• RTECS：DV8830000
• Hazardous Material Identification：
• Risk Phrases：R33
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls